Cas no 2315283-63-5 (3-Bromo-5-difluoromethoxy-benzoic acid methyl ester)

• Product Name: 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester
• CAS No: 2315283-63-5
• MF: C₉H₇BrF₂O₃
• MW: 281.050889253616
• MDL: MFCD32633263
• CID: 4785524
• Update Time: 2025-10-30

3-Bromo-5-difluoromethoxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester

• MDL： MFCD32633263
• Inchi： 1S/C9H7BrF2O3/c1-14-8(13)5-2-6(10)4-7(3-5)15-9(11)12/h2-4,9H,1H3
• InChI Key： BOENRHFJJLXSEZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC(F)F)=CC(Br)=C1

Additional information on 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester

3-Bromo-5-difluoromethoxy-benzoic acid methyl ester (CAS No. 2315283-63-5): An Overview

3-Bromo-5-difluoromethoxy-benzoic acid methyl ester (CAS No. 2315283-63-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethoxy group, and a methyl ester moiety, which collectively contribute to its chemical reactivity and biological activity.

The molecular formula of 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester is C₁₀H₇BrF₂O₃, and its molecular weight is 271.06 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility properties make it an ideal candidate for various synthetic transformations and reactions.

In the realm of organic synthesis, 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester serves as a valuable building block for the preparation of complex molecules. The bromine atom can be readily functionalized through various cross-coupling reactions, such as Suzuki-Miyaura coupling, Stille coupling, and Negishi coupling. These reactions enable the introduction of diverse functional groups, thereby expanding the scope of potential applications. Additionally, the difluoromethoxy group imparts unique electronic properties to the molecule, making it useful in the synthesis of fluorinated compounds with enhanced biological activity.

In medicinal chemistry, 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester has garnered attention due to its potential as a precursor for the development of novel pharmaceuticals. Fluorinated compounds are known for their improved metabolic stability and enhanced binding affinity to biological targets. Recent studies have explored the use of this compound in the synthesis of anti-cancer agents, anti-inflammatory drugs, and central nervous system (CNS) modulators. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester exhibited potent inhibitory activity against specific kinases involved in cancer progression.

The presence of the difluoromethoxy group in 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester also makes it an attractive candidate for the development of radiopharmaceuticals. Fluorine-18 (F-18) labeled compounds are widely used in positron emission tomography (PET) imaging for diagnosing various diseases, including cancer and neurological disorders. Researchers have successfully synthesized F-18 labeled derivatives of this compound, which show promising results in preclinical studies for their use as PET tracers.

In materials science, 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester has been investigated for its potential applications in the development of advanced functional materials. The unique electronic properties conferred by the difluoromethoxy group make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). A recent study published in Advanced Materials demonstrated that derivatives of this compound exhibited excellent charge transport properties and high photovoltaic efficiency when incorporated into OFETs and OPVs.

The synthesis of 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester typically involves several steps. One common approach involves the bromination of 5-difluoromethoxybenzoic acid followed by methylation to form the desired ester. The reaction conditions are carefully optimized to ensure high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to characterize the final product and confirm its structure.

In conclusion, 3-Bromo-5-difluoromethoxy-benzoic acid methyl ester (CAS No. 2315283-63-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable tool for researchers aiming to develop novel pharmaceuticals, radiopharmaceuticals, and advanced functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.